Cas no 1479022-18-8 (3-Chloro-5-(cyclopropylmethyl)-1,2-oxazole-4-carboxylic acid)

• Product Name: 3-Chloro-5-(cyclopropylmethyl)-1,2-oxazole-4-carboxylic acid
• CAS No: 1479022-18-8
• MF: C₈H₈ClNO₃
• MW: 201.607021331787
• MDL: MFCD31600883
• CID: 5607093
• PubChem ID: 96619527
• Update Time: 2025-05-22

3-Chloro-5-(cyclopropylmethyl)-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-843177
• 1479022-18-8
• 3-chloro-5-(cyclopropylmethyl)-1,2-oxazole-4-carboxylic acid
• 3-Chloro-5-(cyclopropylmethyl)-1,2-oxazole-4-carboxylic acid

• MDL： MFCD31600883
• Inchi： 1S/C8H8ClNO3/c9-7-6(8(11)12)5(13-10-7)3-4-1-2-4/h4H,1-3H2,(H,11,12)
• InChI Key： NTZVLMQABCJMHY-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)O)=C(CC2CC2)ON=1

Computed Properties

• Exact Mass: 201.0192708g/mol
• Monoisotopic Mass: 201.0192708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 63.3Ų

Additional information on 3-Chloro-5-(cyclopropylmethyl)-1,2-oxazole-4-carboxylic acid

Comprehensive Overview of 3-Chloro-5-(cyclopropylmethyl)-1,2-oxazole-4-carboxylic acid (CAS No. 1479022-18-8)

3-Chloro-5-(cyclopropylmethyl)-1,2-oxazole-4-carboxylic acid (CAS No. 1479022-18-8) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This oxazole derivative is characterized by its unique molecular structure, combining a cyclopropylmethyl group with a chloro-substituted oxazole ring. Its carboxylic acid functionality further enhances its reactivity, making it a versatile intermediate in organic synthesis.

The compound's structural features align with current trends in drug discovery, particularly in the development of small-molecule inhibitors and metabolically stable scaffolds. Researchers are increasingly exploring heterocyclic compounds like this for their potential in addressing antibiotic resistance and inflammatory pathways, topics frequently searched in scientific databases. The cyclopropyl moiety is especially noteworthy, as it often improves metabolic stability—a key consideration in modern medicinal chemistry optimization.

From a synthetic chemistry perspective, 3-Chloro-5-(cyclopropylmethyl)-1,2-oxazole-4-carboxylic acid serves as a valuable building block for structure-activity relationship (SAR) studies. Its chloro and carboxylic acid groups provide orthogonal reactivity for further derivatization, a feature highly relevant to researchers investigating click chemistry or bioconjugation techniques. These applications frequently appear in literature searches related to drug discovery platforms and high-throughput screening.

The compound's physicochemical properties have been analyzed using advanced computational methods, including molecular docking simulations and ADMET prediction models—topics generating substantial interest in computational chemistry forums. Its logP value and hydrogen bonding capacity suggest favorable characteristics for bioavailability optimization, addressing a common challenge in pharmacokinetic studies.

In material science applications, the oxazole core of this compound demonstrates potential for developing organic electronic materials. The conjugated system formed by the heteroaromatic ring and carboxylic acid group may contribute to charge transport properties, aligning with current research trends in organic semiconductors and molecular electronics—areas experiencing growing search volume in scientific engines.

Quality control protocols for 1479022-18-8 typically involve advanced analytical techniques such as HPLC-MS and NMR spectroscopy, ensuring compliance with stringent pharmaceutical-grade standards. The compound's stability under various conditions is frequently evaluated through forced degradation studies, a subject of particular interest to professionals in formulation development.

Environmental considerations regarding this compound follow green chemistry principles, with researchers investigating biodegradation pathways and eco-friendly synthesis routes. These aspects resonate with the increasing focus on sustainable chemistry in both academic literature and industrial applications.

The patent landscape surrounding 3-Chloro-5-(cyclopropylmethyl)-1,2-oxazole-4-carboxylic acid reveals its incorporation in several intellectual property filings, particularly for kinase inhibitor applications. This aligns with market trends showing growing investment in targeted therapies, a hot topic in biopharmaceutical industry analyses.

From a regulatory perspective, proper handling of this compound adheres to Good Laboratory Practice (GLP) standards. While not classified as hazardous under current guidelines, appropriate personal protective equipment (PPE) is recommended during handling—standard protocol for all fine chemicals in research settings.

Future research directions may explore the compound's potential in proteolysis targeting chimeras (PROTACs) and other targeted protein degradation strategies, areas experiencing exponential growth in scientific publications. The structural versatility of this oxazole carboxylic acid makes it particularly suitable for such innovative applications in drug discovery pipelines.